Cas no 56554-52-0 (methyl perfluorododecanoate)

• Product Name: methyl perfluorododecanoate
• CAS No: 56554-52-0
• MF: C₁₃H₃F₂₃O₂
• MW: 628.12500500679
• MDL: MFCD00236616
• CID: 89905
• PubChem ID: 87559873

methyl perfluorododecanoate Chemical and Physical Properties

Names and Identifiers

• methyl perfluorododecanoate
• Perfluorododecanoic acid methyl ester
• Methyl Tricosafluorododecanoate
• methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoate
• Methyl Tricosafluorolaurate
• Tricosafluorododecanoic Acid Methyl Ester
• METHYLPERFLUORODODECANOATE
• AS-76349
• 56554-52-0
• Methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoate #
• methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosakis(fluoranyl)dodecanoate
• M1917
• Dodecanoic acid, tricosafluoro-, methyl ester
• A831095
• CS-0313478
• AKOS015852638
• D91555
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoic acid methyl ester
• NS00110866
• SCHEMBL517375
• MFCD00236616
• FT-0628782
• DTXSID60338250
• DB-052935

• MDL： MFCD00236616
• Inchi： InChI=1S/C13H3F23O2/c1-38-2(37)3(14,15)4(16,17)5(18,19)6(20,21)7(22,23)8(24,25)9(26,27)10(28,29)11(30,31)12(32,33)13(34,35)36/h1H3
• InChI Key： ABNZIVVYHQYSLI-UHFFFAOYSA-N
• SMILES： COC(=O)C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 627.97700
• Monoisotopic Mass: 627.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 896
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 26.3A^2
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: solid
• Density: 1.66
• Melting Point: 54.0 to 60.0 deg-C
• Boiling Point: 125°C 30mm
• Flash Point: 87.4°C
• Refractive Index: 1.289
• PSA: 26.30000
• LogP: 7.07470
• Solubility: Water insoluble

methyl perfluorododecanoate Security Information

• Hazard Statement： Flammable
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Acids/Esters